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Compound of Interest

Compound Name: 2-Benzofuranylglyoxal hydrate

Cat. No.: B589250

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 2-
Benzofuranylglyoxal hydrate. Due to the limited specific toxicological data for this compound,
these guidelines are based on the known hazards of its constituent chemical motifs, namely the
benzofuran ring system and the glyoxal functional group. A conservative approach is therefore
essential.

Hazard Identification and Risk Assessment

2-Benzofuranylglyoxal hydrate's chemical, physical, and toxicological properties have not
been thoroughly investigated. However, based on its structure, the following potential hazards
should be considered:

e Irritant: It is classified as an irritant, and contact with skin and eyes should be avoided.[1]
» Respiratory Irritation: Inhalation may cause respiratory irritation.

» Allergic Reactions: Prolonged or repeated exposure may cause allergic reactions in sensitive
individuals.

» Reactivity: The glyoxal moiety is a reactive dialdehyde. Aldehydes, in general, are reactive
electrophiles and can be hazardous.[2] Glyoxals can undergo addition and condensation
reactions, which may be exothermic.[3]
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» Benzofuran Toxicity: Benzofuran and its derivatives have shown evidence of liver, kidney,

lung, and stomach toxicity in animal studies.[4][5] Benzofuran is classified as possibly

carcinogenic to humans (Group 2B) by the International Agency for Research on Cancer

(IARC).[4][6]

Quantitative Data Summary

2- Phenylglyoxal Benzofuran Glyoxal
Property Benzofuranylg Hydrate (Parent (Parent
lyoxal Hydrate  (Analogue) Compound) Compound)
Molecular
C10H804 C8HB803 C8H60 C2H202
Formula
o H302, H315, H301+H311, H317, H335,
Hazard Codes Xi (Irritant)[1]
H319, H335[7] H317[8] H341[9]
- ) 335.5+27.0 142 (167 hPa) Not applicable
Boiling Point (°C) ) 173 - 175[4] )
(Predicted)[1] [10] (solution)
_ 1.442 + 0.06 _ 1.270 (40%
Density (g/cm3) ) Not Available 1.072[4] )
(Predicted)[1] solution)[10]
Storage Room ] ]
Not Available Not Available 2-8°C
Temperature Temperature[1]

Experimental Protocols: Safe Handling Procedures

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following should be considered

mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][11]

e Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[2] Latex

gloves are not recommended.[2] Regularly inspect gloves for any signs of degradation.
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o Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities
or in case of potential splashes, a chemical-resistant suit is advised.

o Respiratory Protection: All handling of solid 2-Benzofuranylglyoxal hydrate or its solutions
should be conducted in a certified chemical fume hood to avoid inhalation of dust or
aerosols.[11] If a fume hood is not available, a NIOSH-approved respirator with an organic
vapor cartridge is required.[2]

2.2. Engineering Controls
o Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood.[11]

o Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are
readily accessible in the immediate work area.[11]

2.3. Storage and Handling

» Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.[12]
Keep the container tightly closed.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and bases.[12]

e Handling:

Avoid the formation of dust and aerosols.

[¢]

o

Do not breathe dust, fumes, gas, mist, vapors, or spray.

[e]

Avoid contact with skin and eyes.

o

Wash hands thoroughly after handling.

[¢]

Do not eat, drink, or smoke in the laboratory.

2.4. Spill and Emergency Procedures

e Small Spills:
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[e]

Evacuate the area and ensure adequate ventilation.

o

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or
vermiculite.

o

Sweep up the absorbed material and place it in a sealed container for disposal.

[¢]

Clean the spill area with soap and water.

e Large Spills:

o Evacuate the laboratory immediately and alert others in the vicinity.

o Contact the institution's environmental health and safety (EHS) department.

o Prevent the spill from entering drains.[10]

2.5. First Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and
lower eyelids. Seek immediate medical attention.[12]

o Skin Contact: Immediately wash with soap and plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[12]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

2.6. Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

» Contact a licensed professional waste disposal service.

e Do not dispose of down the drain.[10]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://archpdfs.lps.org/Chemicals/Glyoxal%20Solution.pdf
https://www.fishersci.com/store/msds?partNumber=CC23901DA&productDescription=2%2C3-DIHYDRO-1-BENZOFURAN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC23901DA&productDescription=2%2C3-DIHYDRO-1-BENZOFURAN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC23901DA&productDescription=2%2C3-DIHYDRO-1-BENZOFURAN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://archpdfs.lps.org/Chemicals/Glyoxal%20Solution.pdf
https://archpdfs.lps.org/Chemicals/Glyoxal%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

Conduct Risk Assessment

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed to handling

Handling
A4

Work in a Certified
Chemical Fume Hood

l

Carefully Weigh/Handle
2-Benzofuranylglyoxal Hydrate

Complete experiment

Post-Handling & Disposal

Decontaminate Glassware
and Work Surfaces

;

Dispose of Waste in
Designated Hazardous Waste Container

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Risk Evaluation Control Measures
Hazard Identification Ingestion Hazard p-| Administrative Controls
(Toxicity) (SOPs, Training)
Benzofuran Moiety | —V
(Potential Carcinogen,
Organ Toxicity) —
2-Benzofuranylglyoxal Inhalation Hazard ¢ Engineering Controls
hydrate (Dust/Aerosol) (Fume Hood)
___—W
Glyoxal Moiety
(Reactive Aldehyde)
I S .
in/Eye Contact ) Personal Protective
Hazard (Irritation) Equipment (Gloves, Goggles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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